Cas no 71995-93-2 ((3bS,5aS,6S,8aS,8bS)-5a-methyl-4,5,5a,6,7,8,8a,8b,9,10-decahydro-3bH-cyclopenta[5,6]naphtho[2,1-b]thiophene-6-ol)

• Product Name: (3bS,5aS,6S,8aS,8bS)-5a-methyl-4,5,5a,6,7,8,8a,8b,9,10-decahydro-3bH-cyclopenta[5,6]naphtho[2,1-b]thiophene-6-ol
• CAS No: 71995-93-2
• MF: C₁₆H₂₂OS
• MW: 262.410283565521
• CID: 1752047
• PubChem ID: 191995
• Update Time: 2025-04-21

(3bS,5aS,6S,8aS,8bS)-5a-methyl-4,5,5a,6,7,8,8a,8b,9,10-decahydro-3bH-cyclopenta[5,6]naphtho[2,1-b]thiophene-6-ol Chemical and Physical Properties

Names and Identifiers

• (3bS,5aS,6S,8aS,8bS)-5a-methyl-4,5,5a,6,7,8,8a,8b,9,10-decahydro-3bH-cyclopenta[5,6]naphtho[2,1-b]thiophene-6-ol
• (3bS,5aS,6S,8aS,8bS)-5a-methyl-3b,4,5,6,7,8,8a,8b,9,10-decahydroindeno[5,4-e][1]benzothiol-6-ol
• DTXSID50992683
• 71995-93-2
• A-Nor-3-thiaestra-1,5(10)-dien-17beta-ol
• A-Nor-3-thiaestra-1,5(10)-dien-17-ol, (17beta)-(+-)-
• 5a-Methyl-4,5,5a,6,7,8,8a,8b,9,10-decahydro-3bH-cyclopenta[5,6]naphtho[2,1-b]thiophene-6-ol

• Inchi： 1S/C16H22OS/c1-16-8-6-10-11(13(16)3-5-15(16)17)2-4-14-12(10)7-9-18-14/h7,9-11,13,15,17H,2-6,8H2,1H3/t10-,11+,13-,15-,16-/m0/s1
• InChI Key： JWZLPBSNBPYKOV-AYCVOAMHSA-N
• SMILES： S1C=CC2=C1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@H](CC[C@H]21)O

Computed Properties

• Exact Mass: 262.13926
• Monoisotopic Mass: 262.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.173
• Boiling Point: 394.3°C at 760 mmHg
• Flash Point: 192.3°C
• Refractive Index: 1.595
• PSA: 20.23